N-(3,3-difluorocyclohexyl)benzamide
Overview
Description
N-(3,3-difluorocyclohexyl)benzamide, also known as DFCHB, is a synthetic organic compound that has been extensively studied for its potential applications in scientific research. It is a cyclic amide containing a difluorocyclohexyl group and a benzamide group. It is a white crystalline powder with a melting point of 132°C. DFCHB has a wide range of applications in medicinal chemistry, organic synthesis, and drug discovery.
Scientific Research Applications
N-(3,3-difluorocyclohexyl)benzamide has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as heterocyclic amines, which are useful in medicinal chemistry and drug discovery. It has also been used as a ligand in the synthesis of metal complexes, which have potential applications in catalysis, materials science, and biochemistry. Additionally, this compound has been used in the synthesis of peptides, which are important for studying biological processes.
Mechanism of Action
The mechanism of action of N-(3,3-difluorocyclohexyl)benzamide is not fully understood. However, it is believed that the difluorocyclohexyl group of this compound is capable of forming hydrogen bonds with other molecules, which can affect the reactivity of the molecule. Additionally, the benzamide group can form hydrogen bonds with other molecules, which can also affect the reactivity of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to interact with enzymes and other proteins, which suggests that it may have some biological activity. Additionally, it has been shown to bind to certain receptors, which indicates that it may be able to modulate the activity of certain cell types.
Advantages and Limitations for Lab Experiments
N-(3,3-difluorocyclohexyl)benzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Additionally, it is relatively non-toxic and does not have any known adverse effects. However, it is not soluble in some organic solvents, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of N-(3,3-difluorocyclohexyl)benzamide. It could be used in the synthesis of more complex compounds, such as peptides, which could be used to study biological processes. Additionally, it could be used as a ligand in the synthesis of metal complexes, which could be used in catalysis, materials science, and biochemistry. Furthermore, it could be used in drug discovery, as it has been shown to interact with enzymes and other proteins. Finally, it could be used in the synthesis of heterocyclic amines, which could be used to study medicinal chemistry.
Synthesis Methods
N-(3,3-difluorocyclohexyl)benzamide can be synthesized by a number of different methods. One of the most common methods involves the reaction of 3,3-difluorocyclohexanone with an amine in the presence of an acid catalyst such as p-toluenesulfonic acid. This reaction produces an intermediate which is then reacted with benzamide to produce the desired product. The reaction is typically carried out in a solvent such as dichloromethane or tetrahydrofuran.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,3-difluorocyclohexyl)benzamide involves the reaction of 3,3-difluorocyclohexanone with benzoyl chloride in the presence of a base to form N-(3,3-difluorocyclohexyl)benzamide.", "Starting Materials": [ "3,3-difluorocyclohexanone", "benzoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add 3,3-difluorocyclohexanone to a reaction flask", "Add benzoyl chloride to the reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Concentrate the organic layer under reduced pressure to obtain N-(3,3-difluorocyclohexyl)benzamide as a white solid" ] } | |
CAS RN |
2375267-47-1 |
Molecular Formula |
C13H15F2NO |
Molecular Weight |
239.3 |
Purity |
95 |
Origin of Product |
United States |
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